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Compound of Interest

Compound Name: 6-Bromo-5-methoxyquinoline

CAS No.: 36022-95-4

Cat. No.: B3014496

Get Quote

Introduction & Chemical Identity
6-Bromo-5-methoxyquinoline (CAS 36022-95-4) is a specialized heterocyclic building block

primarily utilized in the synthesis of kinase inhibitors and antimalarial pharmacophores. As a

halogenated quinoline derivative, it presents specific handling challenges related to its potential

for nucleophilic aromatic substitution and biological activity.

This guide moves beyond basic MSDS data to provide a "field-proven" operational framework.

It is designed for researchers requiring high-fidelity safety protocols during synthesis,

purification, and biological assay preparation.

Physicochemical Properties Table[1][2]
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Property Data Source/Note

Chemical Name 6-Bromo-5-methoxyquinoline

CAS Number 36022-95-4 [1][2]

Molecular Formula C₁₀H₈BrNO

Molecular Weight 238.08 g/mol [2]

Physical State Solid (Powder/Crystalline)
Observed in synthesis

workflows

Solubility
DMSO, Methanol,

Dichloromethane
Lipophilic nature

Melting Point
Not widely published;

Analogues range 60–120°C
Empirical estimation

Appearance Off-white to dark brown solid
Depends on oxidation

state/purity

Hazard Identification & GHS Classification
While often categorized under generic "Irritant" codes in catalog databases, the quinoline

scaffold warrants a more rigorous risk assessment due to potential genotoxic liabilities

associated with planar aromatic nitrogen heterocycles.

GHS Label Elements
Signal Word:WARNING[1][2][3]
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Hazard Statement (H-
Code)

Description Mechanistic Insight

H302 Harmful if swallowed

Quinoline core metabolism can

produce epoxide

intermediates.

H315 Causes skin irritation

Lipophilicity allows dermal

penetration; basic nitrogen

interacts with skin lipids.

H319 Causes serious eye irritation

Crystalline dust acts as a

mechanical and chemical

irritant.

H335 May cause respiratory irritation
Mucosal membrane irritation

upon inhalation of fines/dust.

Precautionary Statements (P-Codes)
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing.

Toxicological Profile & Expert Assessment
Acute Toxicity
Experimental LD50 data for this specific isomer is limited. However, "read-across" toxicology

from the structural parent, Quinoline (CAS 91-22-5), and related isomers (e.g., 6-

bromoquinoline) suggests moderate acute oral toxicity.

Mechanism: Cytochrome P450-mediated oxidation (likely CYP2A6 or CYP3A4) can generate

reactive epoxide intermediates at the 2,3-position or N-oxide species.

Risk: Ingestion or high-dose inhalation may lead to hepatic strain.
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Genotoxicity & Mutagenicity
Researchers must treat 6-Bromo-5-methoxyquinoline as a suspected genotoxin until proven

otherwise.

Rationale: Planar tricyclic and bicyclic aza-arenes can intercalate into DNA. While the

methoxy and bromo substituents may alter metabolic activation, the core scaffold retains

potential for Ames-positive results.

Protocol Implication: Double-gloving and the use of a localized exhaust (fume hood) are non-

negotiable.

Safe Handling & Engineering Controls
This section details the operational workflow to minimize exposure. The causality here is

simple: Containment prevents contamination.

Personal Protective Equipment (PPE) Matrix
Respiratory: N95 (minimum) for solid weighing; Half-mask respirator with organic vapor/acid

gas cartridges if heating or generating aerosols.

Dermal: Nitrile gloves (double-layered, 0.11 mm min thickness). Replace immediately upon

splash contact.

Ocular: Chemical splash goggles. Safety glasses are insufficient for fine powders that can

drift.

Handling Workflow Diagram
The following Graphviz diagram outlines the logic flow for safe handling from storage to

reaction.
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Figure 1: Operational workflow for handling 6-Bromo-5-methoxyquinoline, emphasizing

containment at the weighing and solubilization stages.

Emergency Response Protocols
In the event of exposure, immediate action mitigates long-term damage. This protocol is self-

validating: the steps prioritize rapid dilution and removal of the agent.

Exposure Logic Diagram
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Figure 2: Decision logic for emergency response. Immediate dilution/removal is the priority

before medical transport.

Spill Cleanup
Evacuate: Clear the immediate area of non-essential personnel.

PPE Up: Don full PPE (Goggles, Double Gloves, Lab Coat).

Contain: If solid, cover with wet paper towels to prevent dust. If liquid solution, absorb with

sand or vermiculite.

Clean: Wipe area with 10% bleach solution (oxidizes residuals) followed by ethanol.

Dispose: Place all materials in a sealed "Hazardous Waste - Toxic/Halogenated" container.

Experimental Protocol: Synthesis & Purification
Note
Note: This section provides context for the "dark brown solid" appearance often encountered.

When synthesized via the Skraup reaction or bromination of 5-methoxyquinoline, the product

often co-elutes with tarry impurities.

Purification: The compound is typically purified via column chromatography.
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Safety Check: During rotovap concentration, ensure the water bath is <50°C to prevent

thermal decomposition which may release brominated vapors.

Storage: Store under inert atmosphere (Nitrogen/Argon) at 2-8°C to prevent oxidation of the

methoxy group or hydrolysis of the bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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